Cas no 301236-80-6 (N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide)

• Product Name: N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide
• CAS No: 301236-80-6
• MF: C₁₆H₉BrCl₂N₂OS
• MW: 428.130459547043
• CID: 6438034
• Update Time: 2025-10-29

N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2,4-dichlorobenzamide
• Benzamide, N-[4-(4-bromophenyl)-2-thiazolyl]-2,4-dichloro-

• Inchi： 1S/C16H9BrCl2N2OS/c17-10-3-1-9(2-4-10)14-8-23-16(20-14)21-15(22)12-6-5-11(18)7-13(12)19/h1-8H,(H,20,21,22)
• InChI Key： UYRPGXUBVCRMNZ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(Br)C=C2)=CS1)(=O)C1=CC=C(Cl)C=C1Cl

Experimental Properties

• Density: 1.669±0.06 g/cm3(Predicted)
• pka: 6.58±0.50(Predicted)

Additional information on N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide

Comprehensive Overview of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide (CAS No. 301236-80-6)

The compound N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide (CAS No. 301236-80-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring and dichlorobenzamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide has surged due to their versatility in drug discovery. The thiazole ring, a key component of this molecule, is known for its presence in several FDA-approved drugs, highlighting its pharmacological relevance. This compound's bromophenyl and dichlorobenzamide groups further enhance its potential for selective binding, making it a subject of intense study in medicinal chemistry.

The synthesis of CAS No. 301236-80-6 involves multi-step organic reactions, often starting from commercially available precursors. Researchers have optimized protocols to achieve high yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. Its stability under various conditions also makes it a reliable intermediate for further derivatization.

One of the trending topics in the scientific community is the exploration of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide as a potential inhibitor for specific enzymes or receptors. Computational studies, including molecular docking and dynamics simulations, have predicted favorable interactions with targets involved in inflammatory and metabolic disorders. These findings align with the growing interest in small-molecule therapeutics and precision medicine.

From an industrial perspective, CAS No. 301236-80-6 is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting solvent-free or low-toxicity synthetic routes to produce this compound, addressing environmental and safety concerns. This aligns with the broader shift toward sustainable chemical production, a hot topic among stakeholders in the chemical and pharmaceutical sectors.

Another area of interest is the compound's potential role in agrochemical innovation. Preliminary studies suggest that derivatives of N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide may exhibit herbicidal or fungicidal activity. This has sparked curiosity in the agrochemical industry, where there is a constant demand for new active ingredients to combat resistant pests and pathogens.

For researchers and suppliers, the availability of high-quality CAS No. 301236-80-6 is crucial. Reputable chemical vendors provide detailed technical data sheets, including NMR and HPLC profiles, to ensure transparency and reproducibility. This is particularly important for academic and industrial labs aiming to validate their findings or develop proprietary formulations.

In summary, N-4-(4-bromophenyl)-1,3-thiazol-2-yl-2,4-dichlorobenzamide (CAS No. 301236-80-6) represents a multifaceted compound with significant potential in drug discovery, agrochemical development, and sustainable chemistry. Its structural complexity and functional diversity continue to inspire innovative research, making it a noteworthy subject in modern organic and medicinal chemistry.